Cas no 850936-85-5 (2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 850936-85-5
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 6305425
• PubChem ID: 866853
• Update Time: 2025-05-22

2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• MLS000950381
• 2-[[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-pyrrolidin-1-ylethanone
• 2-((5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-1-(pyrrolidin-1-yl)ethanone
• SMR000621945
• SR-01000124591-1
• 2-{[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one
• AKOS001783821
• SR-01000124591
• HMS2903G08
• 850936-85-5
• F0594-0133
• EU-0091872
• CHEMBL1499955
• 2-(2-methoxyphenyl)-5-[(2-oxo-2-pyrrolidin-1-ylethyl)thio]-1,3,4-oxadiazole

• Inchi： 1S/C15H17N3O3S/c1-20-12-7-3-2-6-11(12)14-16-17-15(21-14)22-10-13(19)18-8-4-5-9-18/h2-3,6-7H,4-5,8-10H2,1H3
• InChI Key： RZBMJDLGTXXCLH-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2OC)O1)CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

Compound CAS No. 850936-85-5: 2-{5-(2-Methoxyphenyl)-1,3,4-Oxadiazol-2-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one

The compound with CAS No. 850936-85-5, known as 2-{5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(pyrrolidin-1-yl)ethan-1-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. The molecule's structure incorporates a pyrrolidine ring, a thioxadiazole moiety, and a methoxyphenyl group, which collectively contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of thioxadiazole derivatives in medicinal chemistry, particularly for their potential as anti-inflammatory agents. The presence of the oxadiazole ring in this compound enhances its stability and bioavailability, making it a strong candidate for further pharmacological evaluation. Additionally, the pyrrolidine group introduces flexibility into the molecule, which may facilitate interactions with biological targets such as enzymes or receptors.

One of the most intriguing aspects of this compound is its ability to act as a sulfur-containing heterocyclic compound. Sulfur atoms are known to play crucial roles in many biological processes, and their inclusion in drug molecules can significantly influence pharmacokinetic properties. The methoxyphenyl group further adds to the molecule's complexity by introducing electronic effects that can modulate its reactivity and selectivity.

From a synthetic standpoint, the construction of this compound involves a series of carefully designed reactions. The synthesis typically begins with the preparation of the oxadiazole derivative, followed by the introduction of the pyrrolidine ring through nucleophilic substitution or cyclization reactions. The final step involves coupling the two fragments to form the complete molecule. This multi-step synthesis showcases the versatility of modern organic chemistry techniques.

Recent advancements in computational chemistry have allowed researchers to predict the behavior of this compound under various conditions. Molecular modeling studies suggest that the compound may exhibit antimicrobial activity, particularly against Gram-positive bacteria. Furthermore, its ability to inhibit certain kinases makes it a potential candidate for cancer therapy research.

In terms of applications, this compound has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting diodes (LEDs). The incorporation of sulfur atoms into its structure could enhance its conductivity and stability under operational conditions.

Despite its potential, further research is required to fully understand the scope and limitations of this compound. Ongoing studies are focusing on optimizing its synthesis pathway, improving its bioavailability, and exploring its interactions with biological systems. Collaborative efforts between chemists and biologists are expected to unlock new insights into its therapeutic applications.

In conclusion, CAS No. 850936-85-5 represents a fascinating example of how modern chemical synthesis can lead to molecules with diverse functional groups and promising applications. As research progresses, this compound is likely to play an increasingly important role in both academic and industrial settings.